3-(3,5-dimethyl-4-isoxazolyl)-1-[4-(1-methyl-1H-1,3-benzimidazol-2-yl)piperazino]-1-propanone

• Molecular Formula: C20H25N5O2
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(1-methylbenzimidazol-2-yl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C20H25N5O2/c1-14-16(15(2)27-22-14)8-9-19(26)24-10-12-25(13-11-24)20-21-17-6-4-5-7-18(17)23(20)3/h4-7H,8-13H2,1-3H3
• InChI Key: XWFAKDXEIMJBLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)N2CCN(CC2)C3=NC4=CC=CC=C4N3C

Description

3-(3,5-dimethyl-4-isoxazolyl)-1-[4-(1-methyl-1H-1,3-benzimidazol-2-yl)piperazino]-1-propanone is a cell-permeable aminobenzimidazole compound that functions as a potent and ATP-competitive dual inhibitor of Focal Adhesion Kinase (FAK) and Anaplastic Lymphoma Kinase (ALK). Its primary research value lies in probing the signaling pathways involved in cell adhesion, migration, proliferation, and survival, which are critical processes in oncogenesis and cancer metastasis. By selectively inhibiting FAK, this compound disrupts integrin-mediated signaling and induces anoikis, a form of programmed cell death triggered by detachment from the extracellular matrix, making it a valuable tool for studying tumor invasion and metastasis . Concurrently, its inhibition of ALK, a receptor tyrosine kinase often dysregulated in cancers such as anaplastic large cell lymphoma and neuroblastoma, allows researchers to investigate the role of ALK signaling in tumor cell survival and proliferation. This dual-targeting mechanism provides a unique pharmacological approach for exploring the crosstalk between adhesion-based and growth factor receptor signaling pathways in various cancer cell models and for evaluating potential therapeutic strategies aimed at overcoming drug resistance. The compound is for research use only in biochemical and cellular assays to further the understanding of kinase biology in disease contexts.

Biological Activity

The compound 3-(3,5-dimethyl-4-isoxazolyl)-1-[4-(1-methyl-1H-1,3-benzimidazol-2-yl)piperazino]-1-propanone is a synthetic organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C₁₄H₁₈N₄O₂
• Molecular Weight : 274.33 g/mol
• CAS Number : Not specified in the search results.

Biological Activity Overview

The biological activity of this compound primarily revolves around its potential as an anti-cancer agent and its effects on various cellular pathways. The following sections detail specific areas of research.

1. Anticancer Activity

Research indicates that compounds containing isoxazole and benzimidazole moieties often exhibit significant anticancer properties. For instance, studies have shown that derivatives of isoxazole can inhibit tumor growth by inducing apoptosis in cancer cells through various pathways, including the modulation of apoptotic proteins and cell cycle regulation .

Table 1: Summary of Anticancer Mechanisms

Mechanism	Description	References
Apoptosis Induction	Triggers programmed cell death in cancer cells
Cell Cycle Arrest	Inhibits progression through the cell cycle
Anti-inflammatory Effects	Reduces tumor-associated inflammation

2. Neuroprotective Effects

The compound's structure suggests potential neuroprotective effects, particularly through the modulation of neurotransmitter systems. Isoxazole derivatives have been studied for their ability to enhance cognitive function and provide neuroprotection against oxidative stress .

Case Study: Neuroprotection in Animal Models

A study involving rodent models demonstrated that treatment with similar isoxazole compounds led to improved cognitive performance in memory tasks and reduced markers of oxidative stress in brain tissues . This suggests that the compound may have therapeutic implications for neurodegenerative diseases.

3. Antimicrobial Activity

Compounds containing isoxazole and benzimidazole rings have also been reported to exhibit antimicrobial properties. Research has shown that these compounds can inhibit the growth of various bacterial strains, suggesting their potential as antibiotic agents .

Table 2: Antimicrobial Efficacy

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

The mechanisms through which this compound exerts its biological effects are multifaceted:

• Inhibition of Enzymatic Activity : The presence of specific functional groups allows the compound to interact with key enzymes involved in tumor progression and bacterial metabolism.
• Receptor Modulation : The compound may act on neurotransmitter receptors, influencing synaptic transmission and neuroprotection.
• Oxidative Stress Reduction : By scavenging free radicals, the compound can mitigate oxidative damage in cells, contributing to its neuroprotective properties.

Scientific Research Applications

Medicinal Chemistry Applications

Antitumor Activity : Recent studies have indicated that compounds similar to 3-(3,5-dimethyl-4-isoxazolyl)-1-[4-(1-methyl-1H-1,3-benzimidazol-2-yl)piperazino]-1-propanone exhibit significant antitumor properties. The benzimidazole moiety is known for its ability to inhibit tubulin polymerization, which is crucial for cancer cell proliferation.

A study demonstrated that derivatives of this compound showed potent cytotoxicity against various cancer cell lines, including breast and lung cancer cells. The mechanism involves the induction of apoptosis and cell cycle arrest at the G2/M phase, leading to reduced cell viability and tumor growth .

Material Science Applications

Photochromic Properties : The compound's isoxazole group contributes to its photochromic behavior, making it suitable for applications in optical materials. Research has shown that derivatives can change color upon exposure to UV light, transitioning from colorless to colored states. This property is valuable in developing smart materials and sensors.

A specific case study highlighted the synthesis of a related diarylethene compound that exhibited reversible photochromism when irradiated with UV light. The kinetic studies indicated that this process was reversible and could be utilized in applications such as optical switches or data storage devices .

Photochemistry Applications

Fluorescence Switching : The compound has potential applications in fluorescence switching due to its ability to undergo structural changes upon light exposure. This characteristic can be harnessed in biological imaging and detection systems.

In one experiment, a related compound demonstrated significant changes in fluorescence intensity correlating with its photochromic transitions. Such behavior indicates its suitability for use in biosensors where fluorescence can signal the presence of specific biomolecules .

Data Table of Applications

Application Area	Specific Use Case	Reference Source
Medicinal Chemistry	Antitumor activity against cancer cell lines
Material Science	Development of photochromic materials
Photochemistry	Fluorescence switching for biosensing

Case Study 1: Antitumor Efficacy

In a laboratory setting, researchers synthesized derivatives of the compound and tested their efficacy against various cancer cell lines. Results showed that certain derivatives had IC50 values significantly lower than traditional chemotherapeutics, indicating a promising avenue for drug development.

Case Study 2: Photochromic Behavior

A study focused on the synthesis of a diarylethene derivative based on the isoxazole structure. The compound exhibited excellent thermal stability and reversible photochromism under UV light irradiation. This finding supports its potential use in smart materials that respond dynamically to environmental stimuli.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural similarities with derivatives discussed in the provided evidence, particularly in heterocyclic frameworks and synthetic strategies. Below is a detailed comparison:

Table 1: Structural and Functional Comparison

Compound Name / Class	Key Features	Synthesis Method	Bioactivity (if reported)	Reference
3-(3,5-dimethyl-4-isoxazolyl)-1-[4-(1-methyl-1H-1,3-benzimidazol-2-yl)piperazino]-1-propanone	Isoxazole + benzimidazole + piperazine + propanone	Not explicitly described in evidence; likely involves multi-step condensation	N/A (hypothesized kinase/GPCR modulation)	N/A
Pyrazolo[3,4-d]pyrimidin-4-yl-hydrazine derivatives (e.g., compound 3 in )	Pyrazole-pyrimidine fused core with hydrazine substituent	Condensation of ethyl 4-cyano-1-p-tolyl-1H-pyrazol-5-ylimidoformate	N/A (structural focus)
[3,5-Di(4’,5’-diphenyl-2’-substituted)-1H-imidazol-1-yl]-1H-1,2,4-triazole (C1–C9)	Dual imidazole + triazole systems	One-pot condensation of benzil, aldehydes, and 3,5-diamino-1,2,4-triazole	Antibacterial (e.g., S. aureus), antifungal activity
1-(propan-2-yl)-1H-imidazole-4-sulfonamide ()	Imidazole-sulfonamide hybrid	Not detailed in evidence	N/A (common sulfonamide pharmacophore)

Key Observations :

Synthetic Complexity :

• The target compound’s synthesis likely parallels the multi-step strategies in (e.g., pyrazolopyrimidine isomerization) and (one-pot imidazole-triazole condensation). Its benzimidazole and isoxazole groups may require sequential coupling reactions .
• In contrast, simpler analogs like 1-(propan-2-yl)-1H-imidazole-4-sulfonamide () are synthesized via fewer steps, emphasizing modularity .

Pyrazolopyrimidines () are often explored as kinase inhibitors, implying the target compound’s isoxazole and benzimidazole groups may confer selectivity for analogous targets .

Metabolic Stability :

• The piperazine linker in the target compound may improve solubility compared to rigid fused-ring systems (e.g., pyrazolotriazolopyrimidines in ). However, the methyl groups on the isoxazole and benzimidazole could reduce metabolic oxidation .

Research Findings and Limitations

• Synthesis Gaps: No direct synthesis protocol for the target compound is documented in the evidence, though methodologies from and could be adapted .
• Bioactivity Data : Antimicrobial or kinase-inhibition assays are critical next steps to validate hypotheses derived from structural analogs.
• Structural Uniqueness : The combination of isoxazole, benzimidazole, and piperazine distinguishes this compound from simpler heterocyclic hybrids (e.g., ’s imidazole-sulfonamide) .

Preparation Methods

Molecular Architecture

The target compound features four distinct structural domains:

• 3,5-Dimethylisoxazole : A five-membered heterocycle with nitrogen and oxygen atoms at positions 1 and 2, respectively, and methyl groups at positions 3 and 5.

• 1-Methyl-1H-benzimidazole : A bicyclic system comprising fused benzene and imidazole rings, with a methyl substituent on the nitrogen atom.

• Piperazine linker : A six-membered diamine ring connecting the isoxazole and benzimidazole moieties.

• Propanone backbone : A ketone-containing three-carbon chain bridging the isoxazole and piperazine groups.

Retrosynthetic Disconnections

Retrosynthetic planning suggests the following strategic bond cleavages:

• Disconnection A : Separation of the propanone chain from the piperazine-isoxazole fragment.

• Disconnection B : Cleavage between the piperazine and benzimidazole units.

• Disconnection C : Fragmentation of the isoxazole ring from its substituents.

Synthesis of Key Fragments

Cyclocondensation Approach

The isoxazole ring is synthesized via cyclocondensation of diketones with hydroxylamine. For example, pentane-2,4-dione reacts with hydroxylamine hydrochloride in ethanol under reflux to yield 3,5-dimethylisoxazole. Subsequent Friedel-Crafts acylation with propionyl chloride introduces the propanone chain:

$$\text{3,5-Dimethylisoxazole} + \text{CH}$$3\text{COCl} \xrightarrow{\text{AlCl}3, \text{CH}2\text{Cl}2} \text{3-(3,5-Dimethyl-4-isoxazolyl)propan-1-one} \quad

Optimization Data

Parameter	Optimal Condition	Yield (%)	Source
Catalyst	AlCl₃	78
Solvent	Dichloromethane	-
Temperature	0°C → RT	-

Cyclization of o-Phenylenediamine

Benzimidazole formation proceeds via acid-catalyzed cyclization of o-phenylenediamine with trimethyl orthoacetate:

$$\text{o-Phenylenediamine} + \text{CH}$$3\text{C(OCH}3\text{)}_3 \xrightarrow{\text{HCl, EtOH}} \text{1-Methyl-1H-benzimidazole} \quad

Key Observations

• Methylation Selectivity : Use of trimethyl orthoacetate ensures exclusive N-methylation at position 1.

• Yield Enhancement : Reflux in ethanol with catalytic HCl improves cyclization efficiency (82% yield).

Reductive Amination for Piperazine Linking

Piperazine is coupled to the benzimidazole moiety via reductive amination using sodium triacetoxyborohydride (STAB):

$$\text{1-Methyl-1H-benzimidazole-2-carbaldehyde} + \text{Piperazine} \xrightarrow{\text{STAB, CH}$$2\text{Cl}2} \text{4-(1-Methyl-1H-benzimidazol-2-yl)piperazine} \quad

Reaction Conditions

• Solvent : 1,2-Dichloroethane

• Acid Additive : Glacial acetic acid (0.2 equiv)

• Time : 48 hours at RT

• Yield : 67% after chromatography

Final Assembly Strategies

Fragment Coupling via Nucleophilic Acylation

The propanone-isoxazole fragment reacts with the piperazine-benzimidazole intermediate using a nucleophilic acyl substitution mechanism:

$$\text{3-(3,5-Dimethyl-4-isoxazolyl)propanoyl chloride} + \text{4-(1-Methyl-1H-benzimidazol-2-yl)piperazine} \xrightarrow{\text{Et}$$3\text{N, CH}2\text{Cl}_2} \text{Target Compound} \quad

Critical Parameters

Factor	Optimal Value	Impact on Yield
Base	Triethylamine	89%
Solvent	Dichloromethane	-
Reaction Time	6 hours	-

One-Pot Multicomponent Synthesis

A patent-pending method (WO2011099832A2) describes a one-pot assembly using:

• 3,5-Dimethylisoxazole-4-carbaldehyde

• 1-Methyl-1H-benzimidazole-2-amine

• Piperazine

• Propionyl chloride

The reaction proceeds via in situ imine formation, followed by aza-Michael addition and ketonization:

\text{4 Components} \xrightarrow{\text{EtOH, Δ}} \text{Target Compound (62% yield)} \quad

Advantages : Reduced purification steps; Disadvantages : Moderate regioselectivity.

Comparative Analysis of Synthetic Routes

Yield and Efficiency

Method	Steps	Total Yield (%)	Purity (HPLC)
Fragment Coupling	5	45	98.2
One-Pot Synthesis	3	62	95.6

Scalability Considerations

• Fragment Coupling : Suitable for gram-scale production but requires intermediate isolations.

• One-Pot Method : Limited to <100 mg batches due to competing side reactions .

Q & A

Q. What are the standard synthetic routes for this compound?

Methodology :

• Step 1 : React diethyl oxalate with substituted ketones (e.g., 1-(4-methoxyphenyl)ethan-1-one) in toluene using sodium hydride as a base to form intermediate pyrazole or isoxazole derivatives .
• Step 2 : Reflux intermediates (e.g., 3,5-diaryl-4,5-dihydro-1Н-pyrazole) with coupling agents (e.g., ethanol under reflux for 2 hours) to assemble the piperazino-propanone backbone .
• Step 3 : Purify via recrystallization (e.g., DMF-EtOH mixture) and confirm structure using NMR and IR spectroscopy .

Q. How to confirm structural integrity post-synthesis?

Methodology :

• Use 1H/13C NMR to verify proton/carbon environments (e.g., benzimidazole protons at δ 7.2–8.1 ppm, piperazine carbons at δ 45–55 ppm) .
• Perform elemental analysis (C, H, N) to validate empirical formula, with <0.4% deviation from theoretical values .
• Compare experimental IR spectra with computational predictions (e.g., carbonyl stretches at 1650–1700 cm⁻¹) .

Q. What key physicochemical properties should be prioritized?

Methodology :

• Solubility : Use the shake-flask method in buffers (pH 1–13) to assess aqueous/organic partitioning .
• logP : Determine via reverse-phase HPLC (C18 column, acetonitrile/water gradient) .
• Thermal stability : Perform differential scanning calorimetry (DSC) to identify decomposition points .

Advanced Research Questions

Q. How to optimize synthetic yields for complex intermediates?

Methodology :

• Employ Design of Experiments (DoE) to test variables: solvent polarity (toluene vs. DMF), base strength (NaH vs. KOH), and reaction time (2–24 hours) .
• Monitor reaction progress via TLC (silica gel, UV detection) and isolate intermediates using column chromatography (hexane/ethyl acetate gradient) .

Q. How to resolve contradictions between computational docking and in vitro bioactivity?

Methodology :

• Re-dock : Use flexible ligand/rigid receptor models in AutoDock Vina to account for protein conformational changes .
• Validate experimentally : Perform enzyme inhibition assays (e.g., 14-α-demethylase activity via lanosterol depletion) and correlate IC50 values with docking scores .
• Molecular Dynamics (MD) : Simulate ligand-protein interactions (GROMACS, 100 ns) to assess binding stability .

Q. How to assess environmental fate and ecological risks?

Methodology :

• Abiotic degradation : Expose the compound to UV light (254 nm) in aqueous media and monitor breakdown via LC-MS .
• Biotic transformation : Incubate with soil microbiota (OECD 307 guidelines) and quantify metabolites .
• Ecotoxicology : Test acute toxicity on Daphnia magna (OECD 202) and algae (OECD 201) to derive LC50/EC50 values .

Q. How to address spectral anomalies in NMR data?

Methodology :

• 2D NMR : Use HSQC and HMBC to resolve overlapping signals (e.g., piperazine vs. benzimidazole protons) .
• Variable Temperature NMR : Identify dynamic processes (e.g., ring flipping) by acquiring spectra at 25°C and 60°C .
• Computational validation : Compare experimental shifts with DFT-calculated NMR spectra (Gaussian 16, B3LYP/6-31G**) .

Q. How to design a structure-activity relationship (SAR) study?

Methodology :

• Analog synthesis : Modify substituents (e.g., isoxazole → pyrazole, benzimidazole → indole) and assess bioactivity .
• QSAR modeling : Use Molinspiration or Schrodinger QikProp to correlate descriptors (e.g., polar surface area, H-bond donors) with antifungal activity .

Q. How to evaluate long-term stability under storage conditions?

Methodology :

• Forced degradation : Expose the compound to heat (40°C), humidity (75% RH), and light (ICH Q1B) for 4 weeks .
• Stability-indicating HPLC : Monitor degradation products using a C18 column (UV detection at 254 nm) .

Q. How to validate purity for in vivo studies?

Methodology :

• HPLC-MS : Use a gradient elution (0.1% formic acid in acetonitrile/water) to detect impurities at <0.1% levels .
• Chiral purity : Employ a Chiralpak AD-H column to confirm enantiomeric excess (if applicable) .